Cas no 162969-14-4 (4-methoxy-2-[(1E)-[(2-phenylethyl)imino]methyl]phenol)

• Product Name: 4-methoxy-2-[(1E)-[(2-phenylethyl)imino]methyl]phenol
• CAS No: 162969-14-4
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 5858063
• PubChem ID: 2263857
• Update Time: 2025-11-06

4-methoxy-2-[(1E)-[(2-phenylethyl)imino]methyl]phenol Chemical and Physical Properties

Names and Identifiers

• (E)-4-methoxy-2-((phenethylimino)methyl)phenol
• Phenol, 4-methoxy-2-[[(2-phenylethyl)imino]methyl]-
• 4-methoxy-2-[(1E)-[(2-phenylethyl)imino]methyl]phenol
• SR-01000225470
• SR-01000225470-1
• IFLab1_003518
• AKOS001264155
• Z57704312
• 162969-14-4
• HMS1421P20
• 4-methoxy-2-(2-phenylethyliminomethyl)phenol
• AKOS030761968
• F0777-1951

• Inchi： 1S/C16H17NO2/c1-19-15-7-8-16(18)14(11-15)12-17-10-9-13-5-3-2-4-6-13/h2-8,11-12,18H,9-10H2,1H3
• InChI Key： XFZYBWFTLXUVCA-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(OC)C=C1C=NCCC1=CC=CC=C1

Computed Properties

• Exact Mass: 255.125928785g/mol
• Monoisotopic Mass: 255.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 426.8±45.0 °C(Predicted)
• pka: 12.13±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-methoxy-2-[(1E)-[(2-phenylethyl)imino]methyl]phenol

Professional Introduction to Compound with CAS No 162969-14-4 and Product Name: 4-methoxy-2-[(1E)-[(2-phenylethyl)imino]methyl]phenol

The compound with the CAS number 162969-14-4 and the product name 4-methoxy-2-[(1E)-[(2-phenylethyl)imino]methyl]phenol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex aromatic structure and functional groups, has garnered attention due to its potential applications in drug discovery and molecular medicine. The presence of a methoxy group, an imino group, and a phenolic moiety contributes to its unique chemical properties, making it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that target various biological pathways. Among these, 4-methoxy-2-[(1E)-[(2-phenylethyl)imino]methyl]phenol has emerged as a promising candidate due to its structural complexity and the potential for multiple interactions with biological targets. The compound's imino group and phenolic hydroxyl group are particularly noteworthy, as they can engage in hydrogen bonding and other forms of non-covalent interactions with biological molecules. These interactions are crucial for the design of drugs that can modulate biological processes with high specificity.

One of the most exciting aspects of this compound is its potential in the development of new therapeutic agents. The methoxy group in its structure not only enhances its solubility but also plays a role in stabilizing its conformation, which is essential for its biological activity. Current research indicates that compounds with similar structural motifs have shown promise in treating conditions such as inflammation, neurodegenerative diseases, and cancer. The 4-methoxy-2-[(1E)-[(2-phenylethyl)imino]methyl]phenol compound is being explored for its ability to interact with enzymes and receptors involved in these pathways.

The synthesis of 4-methoxy-2-[(1E)-[(2-phenylethyl)imino]methyl]phenol involves multiple steps, each requiring precise control to ensure high yield and purity. The formation of the imino group is particularly critical, as it is responsible for much of the compound's reactivity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently. These methods not only improve the yield but also minimize side reactions, ensuring that the final product is suitable for further biological testing.

Recent studies have highlighted the importance of structural diversity in drug discovery. Compounds like 4-methoxy-2-[(1E)-[(2-phenylethyl)imino]methyl]phenol exemplify this principle by combining multiple functional groups into a single molecule. This approach allows for the creation of compounds with tailored properties that can interact selectively with biological targets. The phenolic hydroxyl group, for instance, can participate in hydrogen bonding with amino acid residues in proteins, while the imino group can engage in coordination with metal ions or other biomolecules.

In addition to its potential therapeutic applications, 4-methoxy-2-[(1E)-[(2-phenylethyl)imino]methyl]phenol has shown promise in material science applications. Its ability to form stable complexes with other molecules makes it a useful component in designing novel materials with specific properties. For example, it could be used to develop polymers or coatings that exhibit enhanced biocompatibility or mechanical strength.

The future of research involving 4-methoxy-2-[(1E)-[(2-phenylethyl)imino]methyl]phenol looks promising, with several ongoing projects aimed at exploring its full potential. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate laboratory findings into clinical applications. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in developing new treatments for various diseases.

In conclusion, 4-methoxy-2-[(1E)-[(2-phenylethyl)imino]methyl]phenol represents a significant advancement in chemical biology and pharmaceutical research. Its complex structure and functional groups make it a valuable candidate for drug discovery and material science applications. With ongoing research focused on understanding its biological activity and developing synthetic methods for efficient production, this compound is poised to make substantial contributions to medicine and science.